Cas no 3179-01-9 (Benzene,1,4-bis(2-nitroethenyl)-)

• Product Name: Benzene,1,4-bis(2-nitroethenyl)-
• CAS No: 3179-01-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 319979
• PubChem ID: 5381137
• Update Time: 2025-04-19

Benzene,1,4-bis(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(2-nitroethenyl)-
• 1,4-bis(2-nitrovinyl)benzene; 1,4-Bis-(2-nitro-vinyl)-benzol; Benzene, p-bis(2-nitrovinyl)-; 1,4-bis-(2-nitro-vinyl)-benzene; NSC111021; ZINC12368774; AC1NTHA2;
• NSC-111021
• DTXSID20419039
• 3179-01-9
• Benzene, p-bis(2-nitrovinyl)-
• NSC111021

• Inchi： 1S/C10H8N2O4/c13-11(14)7-5-9-1-2-10(4-3-9)6-8-12(15)16/h1-8H/b7-5-,8-6+
• InChI Key： ZMBDJGCBGDJQOP-CGXWXWIYSA-N
• SMILES： [O-][N+](/C=C\C1C=CC(/C=C/[N+](=O)[O-])=CC=1)=O

Computed Properties

• Exact Mass: 220.04800
• Monoisotopic Mass: 220.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.343
• Boiling Point: 410.8°C at 760 mmHg
• Flash Point: 209.7°C
• Refractive Index: 1.664
• PSA: 91.64000
• LogP: 3.22780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes